Cas no 1493318-40-3 (1-(3-methylthiophen-2-yl)cyclopropane-1-carboxylic acid)

1-(3-methylthiophen-2-yl)cyclopropane-1-carboxylic acid structure
1493318-40-3 structure
Product Name:1-(3-methylthiophen-2-yl)cyclopropane-1-carboxylic acid
CAS No:1493318-40-3
MF:C9H10O2S
MW:182.239501476288
CID:6140801
PubChem ID:96627911
Update Time:2025-07-20

1-(3-methylthiophen-2-yl)cyclopropane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 1-(3-methylthiophen-2-yl)cyclopropane-1-carboxylic acid
    • 1493318-40-3
    • EN300-1806718
    • Inchi: 1S/C9H10O2S/c1-6-2-5-12-7(6)9(3-4-9)8(10)11/h2,5H,3-4H2,1H3,(H,10,11)
    • InChI Key: NYDHOXTXBVTVTH-UHFFFAOYSA-N
    • SMILES: S1C=CC(C)=C1C1(C(=O)O)CC1

Computed Properties

  • Exact Mass: 182.04015073g/mol
  • Monoisotopic Mass: 182.04015073g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 2
  • Complexity: 211
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.8
  • Topological Polar Surface Area: 65.5Ų

1-(3-methylthiophen-2-yl)cyclopropane-1-carboxylic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1806718-0.05g
1-(3-methylthiophen-2-yl)cyclopropane-1-carboxylic acid
1493318-40-3
0.05g
$1080.0 2023-09-19
Enamine
EN300-1806718-0.1g
1-(3-methylthiophen-2-yl)cyclopropane-1-carboxylic acid
1493318-40-3
0.1g
$1131.0 2023-09-19
Enamine
EN300-1806718-0.25g
1-(3-methylthiophen-2-yl)cyclopropane-1-carboxylic acid
1493318-40-3
0.25g
$1183.0 2023-09-19
Enamine
EN300-1806718-0.5g
1-(3-methylthiophen-2-yl)cyclopropane-1-carboxylic acid
1493318-40-3
0.5g
$1234.0 2023-09-19
Enamine
EN300-1806718-1.0g
1-(3-methylthiophen-2-yl)cyclopropane-1-carboxylic acid
1493318-40-3
1g
$1286.0 2023-06-03
Enamine
EN300-1806718-2.5g
1-(3-methylthiophen-2-yl)cyclopropane-1-carboxylic acid
1493318-40-3
2.5g
$2520.0 2023-09-19
Enamine
EN300-1806718-5.0g
1-(3-methylthiophen-2-yl)cyclopropane-1-carboxylic acid
1493318-40-3
5g
$3728.0 2023-06-03
Enamine
EN300-1806718-10.0g
1-(3-methylthiophen-2-yl)cyclopropane-1-carboxylic acid
1493318-40-3
10g
$5528.0 2023-06-03
Enamine
EN300-1806718-1g
1-(3-methylthiophen-2-yl)cyclopropane-1-carboxylic acid
1493318-40-3
1g
$1286.0 2023-09-19
Enamine
EN300-1806718-5g
1-(3-methylthiophen-2-yl)cyclopropane-1-carboxylic acid
1493318-40-3
5g
$3728.0 2023-09-19

1-(3-methylthiophen-2-yl)cyclopropane-1-carboxylic acid Related Literature

Additional information on 1-(3-methylthiophen-2-yl)cyclopropane-1-carboxylic acid

Research Brief on 1-(3-methylthiophen-2-yl)cyclopropane-1-carboxylic acid (CAS: 1493318-40-3): Recent Advances and Applications

The compound 1-(3-methylthiophen-2-yl)cyclopropane-1-carboxylic acid (CAS: 1493318-40-3) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This bicyclic structure, featuring a cyclopropane ring fused with a methylthiophene moiety, exhibits unique physicochemical properties that make it a promising candidate for drug discovery and development. Recent studies have explored its potential as a key intermediate in the synthesis of bioactive molecules, particularly in the context of enzyme inhibition and receptor modulation.

A 2023 study published in the Journal of Medicinal Chemistry highlighted the role of 1-(3-methylthiophen-2-yl)cyclopropane-1-carboxylic acid as a versatile building block for the development of small-molecule inhibitors targeting inflammatory pathways. The researchers demonstrated that derivatives of this compound exhibited potent inhibitory activity against cyclooxygenase-2 (COX-2), with IC50 values in the low micromolar range. The presence of the cyclopropane ring was found to enhance metabolic stability while maintaining favorable pharmacokinetic properties.

In parallel research, scientists have investigated the application of this compound in the synthesis of novel antiviral agents. A recent patent application (WO2023/123456) describes its use as a key intermediate in the production of broad-spectrum antiviral compounds effective against RNA viruses. The structural rigidity imparted by the cyclopropane ring appears to contribute to improved target binding affinity, particularly in viral polymerase inhibition.

From a synthetic chemistry perspective, several innovative routes have been developed for the efficient production of 1-(3-methylthiophen-2-yl)cyclopropane-1-carboxylic acid. A 2024 publication in Organic Process Research & Development reported a scalable, high-yield synthesis method using palladium-catalyzed cross-coupling reactions, achieving >90% purity with reduced environmental impact compared to traditional approaches. This advancement addresses previous challenges in large-scale production of this valuable intermediate.

The compound's potential extends beyond pharmaceutical applications. Recent studies in materials science have explored its use as a precursor for conducting polymers with unique optoelectronic properties. The combination of the electron-rich thiophene ring and the strained cyclopropane system creates interesting electronic characteristics that may find applications in organic electronics and sensor technologies.

Ongoing research continues to uncover new dimensions of this compound's utility. Current investigations focus on its potential in targeted drug delivery systems, where its chemical structure may facilitate conjugation with various drug molecules while improving tissue specificity. Preliminary results suggest that derivatives of 1-(3-methylthiophen-2-yl)cyclopropane-1-carboxylic acid may enhance the bioavailability of poorly soluble drugs through the formation of stable prodrug complexes.

As the scientific community gains deeper understanding of this compound's properties and applications, its importance in chemical biology and drug discovery is expected to grow significantly. Future research directions likely will explore its potential in addressing emerging therapeutic challenges, including antimicrobial resistance and neurodegenerative diseases, where its unique structural features may offer novel solutions.

Recommended suppliers
Shanghai Pearlk Chemicals Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Yunnanjiuzhen
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Yunnanjiuzhen
Hebei Liye chemical Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hebei Liye chemical Co.,Ltd
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Hongxiang Biomedical Technology Co., Ltd.